Cas no 2229312-15-4 (2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-hydroxyacetic acid
• CAS No: 2229312-15-4
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 5875538
• PubChem ID: 165707117
• Update Time: 2025-11-01

2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-hydroxyacetic acid
• 2229312-15-4
• EN300-1783635

• Inchi： 1S/C10H10O5/c11-9(10(12)13)8-5-14-6-3-1-2-4-7(6)15-8/h1-4,8-9,11H,5H2,(H,12,13)
• InChI Key： ONKRNFUXITVKAC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(C(=O)O)O

Computed Properties

• Exact Mass: 210.05282342g/mol
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76Ų

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-hydroxyacetic acid

Introduction to 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-hydroxyacetic acid (CAS No. 2229312-15-4)

2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-hydroxyacetic acid, identified by the CAS number 2229312-15-4, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule belongs to the benzodioxin class, which has garnered considerable attention due to its structural framework and potential biological activities. The benzodioxin scaffold, characterized by a fused oxygen-containing heterocyclic system, is known for its versatility in drug design and development.

The structure of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-hydroxyacetic acid incorporates a hydroxyacetic acid moiety at the 2-position of the benzodioxin ring. This modification introduces a hydroxyl group that can participate in hydrogen bonding interactions, potentially enhancing binding affinity to biological targets. The presence of both the benzodioxin and hydroxyacetic acid functional groups makes this compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-hydroxyacetic acid and its potential targets. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The benzodioxin moiety is particularly noteworthy for its ability to modulate neurotransmitter systems, which has implications for the development of novel therapeutics in neurological disorders.

One of the most compelling aspects of CAS No. 2229312-15-4 is its potential role in addressing unmet medical needs. Current research indicates that derivatives of benzodioxin have shown promise in preclinical models as inhibitors of cyclooxygenase (COX) enzymes and other mediators of inflammation. The hydroxyacetic acid component further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability.

The synthesis of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-hydroxyacetic acid has been optimized through multi-step organic reactions, ensuring high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the benzodioxin core with high precision. These techniques not only improve efficiency but also minimize unwanted byproducts, making the process environmentally sustainable.

In vitro studies have begun to elucidate the mechanistic basis of action for CAS No. 2229312-15-4. Initial findings suggest that this compound interacts with specific binding sites on target proteins, leading to modulatory effects on cellular signaling pathways. The hydroxyl group at the 2-position appears to be critical for these interactions, highlighting its importance in determining the compound's biological activity.

The pharmaceutical industry is increasingly interested in exploring novel scaffolds like benzodioxin derivatives due to their unique chemical properties and potential therapeutic applications. 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-hydroxyacetic acid represents a promising lead compound that warrants further investigation into its pharmacokinetics and safety profile.

Future research directions include evaluating the compound's efficacy in animal models of inflammation and pain. Additionally, exploring structural analogs may reveal additional insights into optimizing potency and selectivity. The integration of high-throughput screening technologies will accelerate the discovery process by identifying optimal derivatives for clinical development.

The chemical synthesis and characterization of CAS No. 2229312-15-4 adhere to stringent quality control measures to ensure reproducibility and consistency across experimental studies. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the molecular structure and purity of the compound.

The potential applications of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-2-hydroxyacetic acid extend beyond anti-inflammatory therapies. Preliminary data suggest that this compound may exhibit neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of benzodioxin derivatives to modulate neurotransmitter systems offers a unique avenue for therapeutic intervention.

In conclusion,CAS No. 2229312-15-4 represents a significant advancement in medicinal chemistry with its novel structure and promising biological activities. The combination of computational modeling, synthetic chemistry, and preclinical research provides a robust framework for further exploration of this compound's therapeutic potential.